1-(2-Amino-3-chlorophenyl)-2,2,2-trifluoroethanone
Overview
Description
“1-(2-Amino-3-chlorophenyl)ethanone” is a chemical compound with the CAS Number: 56762-32-4 . It has a molecular weight of 169.61 . The compound is typically stored in a dark place, under an inert atmosphere, at room temperature .
Synthesis Analysis
The synthesis of a similar compound, “Ethanone,1-(2-amino-3-chlorophenyl)-”, involves the reaction of “1-(3-chloro-2-nitrophenyl)ethan-1-one” with iron in acetic acid . The reaction is carried out at 80°C for 80 hours under an inert atmosphere .Molecular Structure Analysis
The InChI code for “1-(2-Amino-3-chlorophenyl)ethanone” is 1S/C8H8ClNO/c1-5(11)6-3-2-4-7(9)8(6)10/h2-4H,10H2,1H3 . This code can be used to generate the molecular structure of the compound.Physical And Chemical Properties Analysis
“1-(2-Amino-3-chlorophenyl)ethanone” is a solid at room temperature .Scientific Research Applications
Synthesis and Antimicrobial Activity
Research indicates that derivatives of 1-(2-Amino-3-chlorophenyl)-2,2,2-trifluoroethanone have been synthesized and evaluated for their antimicrobial properties. For example, N-(4-Chloro-2-trifluoroactyl phenyl) - aminothiazole derivatives were synthesized and showed significant antibacterial and antifungal activity against various strains, highlighting the compound's potential as a precursor in pharmaceutical chemistry (Sujatha, Shilpa, & Gani, 2019).
Material Science Applications
In material science, the compound has been utilized in the synthesis of new polymeric materials. For instance, novel polyimides derived from 1,1-bis[4-(4′-aminophenoxy)phenyl]-1-[3″,5″-bis(trifluoromethyl)phenyl]-2,2,2-trifluoroethane have been developed. These materials exhibited good solubility in polar organic solvents and outstanding mechanical properties, making them suitable for high-performance applications (Yin, Li, Yang, Yang, Fan, & Liu, 2005).
Safety and Hazards
properties
IUPAC Name |
1-(2-amino-3-chlorophenyl)-2,2,2-trifluoroethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClF3NO/c9-5-3-1-2-4(6(5)13)7(14)8(10,11)12/h1-3H,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MIKIJQNXZUJDAY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)N)C(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClF3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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